Cas no 22868-26-4 (Dimethyl(4-methoxyphenyl)silanol)
Dimethyl(4-methoxyphenyl)silanol is an organosilicon compound featuring a silanol group (–SiOH) and a 4-methoxyphenyl substituent. This structure imparts reactivity in siloxane formation, making it useful in silicone chemistry and surface modification applications. The methoxy group enhances solubility in organic solvents, facilitating its use in synthetic processes. Its silanol functionality allows for crosslinking or condensation reactions, contributing to polymer and material science applications. The compound is valued for its stability under controlled conditions and its role as an intermediate in specialty silicone synthesis. Proper handling is required due to its moisture sensitivity, which can lead to self-condensation.
22868-26-4 structure
Product Name:Dimethyl(4-methoxyphenyl)silanol
CAS No:22868-26-4
MF:C9H14O2Si
MW:182.291763782501
MDL:MFCD08276887
CID:251307
PubChem ID:24884950
Update Time:2025-05-19
Dimethyl(4-methoxyphenyl)silanol Chemical and Physical Properties
Names and Identifiers
-
- Silanol,1-(4-methoxyphenyl)-1,1-dimethyl-
- DIMETHYL(4-METHOXYPHENYL)SILANOL
- hydroxy-(4-methoxyphenyl)-dimethylsilane
- (p-Methoxyphenyl)dimethylsilanol
- 4-methoxylphenyl(dimethyl)silanol
- 4-methoxyphenyl(dimethyl)silanol
- AMTSi014
- hydroxy(dimethyl)(4-methoxyphenyl)silane
- Silanol,1-(4-methoxyphenyl)-1,1-dimethyl
- DTXSID30446018
- 22868-26-4
- (4-METHOXYPHENYL)DIMETHYLSILANOL, 96%
- SCHEMBL2176392
- MFCD08276887
- (4-Methoxyphenyl)dimethylsilanol,96%
- (4-Methoxyphenyl)dimethylsilanol
- Dimethyl(4-methoxyphenyl)silanol
-
- MDL: MFCD08276887
- Inchi: 1S/C9H14O2Si/c1-11-8-4-6-9(7-5-8)12(2,3)10/h4-7,10H,1-3H3
- InChI Key: DDLYKNBMTGBOQY-UHFFFAOYSA-N
- SMILES: [Si](C)(C)(C1C=CC(=CC=1)OC)O
Computed Properties
- Exact Mass: 182.07600
- Monoisotopic Mass: 182.076306220g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.101 g/mL at 25 °C
- Melting Point: NA
- Boiling Point: 248.8±32.0 °C at 760 mmHg
- Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C - Refractive Index: n20/D 1.522
- PSA: 29.46000
- LogP: 1.09960
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
Dimethyl(4-methoxyphenyl)silanol Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:2-8°C
Dimethyl(4-methoxyphenyl)silanol Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Dimethyl(4-methoxyphenyl)silanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AK Scientific | AMTSi014-250mg |
Dimethyl(4-methoxyphenyl)silanol |
22868-26-4 | 95% | 250mg |
$90 | 2025-02-18 | |
| AK Scientific | AMTSi014-1g |
Dimethyl(4-methoxyphenyl)silanol |
22868-26-4 | 95% | 1g |
$249 | 2025-02-18 | |
| TRC | D494860-50mg |
Dimethyl(4-methoxyphenyl)silanol |
22868-26-4 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D494860-100mg |
Dimethyl(4-methoxyphenyl)silanol |
22868-26-4 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D494860-500mg |
Dimethyl(4-methoxyphenyl)silanol |
22868-26-4 | 500mg |
$ 80.00 | 2022-06-05 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 667951-1G |
Dimethyl(4-methoxyphenyl)silanol |
22868-26-4 | 96% | 1G |
¥1101.39 | 2022-02-24 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 667951-5G |
Dimethyl(4-methoxyphenyl)silanol |
22868-26-4 | 96% | 5G |
¥6223.31 | 2022-02-24 | |
| abcr | AB336529-1 g |
Dimethyl(4-methoxyphenyl)silanol |
22868-26-4 | 1 g |
€447.40 | 2023-07-19 | ||
| eNovation Chemicals LLC | Y1246004-250mg |
(4-METHOXYPHENYL)DIMETHYLSILANOL |
22868-26-4 | 95% | 250mg |
$260 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1246004-1g |
(4-METHOXYPHENYL)DIMETHYLSILANOL |
22868-26-4 | 95% | 1g |
$530 | 2023-09-04 |
Dimethyl(4-methoxyphenyl)silanol Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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- 1432-38-8(Benzene,1-(dimethylsilyl)-4-methoxy-)
- 140899-25-8(Silanol, dimethyl[4-(2-propenyloxy)phenyl]-)
- 243960-90-9(Silanol, 1-(4-methoxy-1-naphthalenyl)-1-methyl-1-phenyl-, potassium salt (1:1), (1S)-)
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